Cas no 2877668-54-5 (2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one)

2-[3-(Morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a fused pyridopyrimidinone core with a morpholine-substituted pyrrolidine moiety. This structure confers potential pharmacological relevance, particularly in medicinal chemistry applications targeting enzyme inhibition or receptor modulation. The morpholine carbonyl group enhances solubility and bioavailability, while the pyrrolidine linker provides conformational flexibility, potentially improving binding affinity. The pyridopyrimidinone scaffold is known for its versatility in drug discovery, often contributing to interactions with biological targets. This compound may serve as a valuable intermediate or lead structure in the development of therapeutics, particularly in areas requiring selective modulation of protein-protein or protein-ligand interactions. Its synthetic accessibility further supports its utility in research and development.
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one structure
2877668-54-5 structure
Product Name:2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
CAS No:2877668-54-5
MF:C17H20N4O3
MW:328.365703582764
CID:5307883
PubChem ID:165432483
Update Time:2025-05-30

2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • AKOS040882021
    • 2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
    • F6806-7743
    • 2877668-54-5
    • 2-[3-(4-Morpholinylcarbonyl)-1-pyrrolidinyl]-4H-pyrido[1,2-a]pyrimidin-4-one
    • Inchi: 1S/C17H20N4O3/c22-16-11-15(18-14-3-1-2-5-21(14)16)20-6-4-13(12-20)17(23)19-7-9-24-10-8-19/h1-3,5,11,13H,4,6-10,12H2
    • InChI Key: FTZAJQKYQYQCEO-UHFFFAOYSA-N
    • SMILES: C12C=CC=CN1C(=O)C=C(N1CCC(C(N3CCOCC3)=O)C1)N=2

Computed Properties

  • Exact Mass: 328.15354051g/mol
  • Monoisotopic Mass: 328.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 673
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 554.4±60.0 °C(Predicted)
  • pka: 2.16±0.70(Predicted)

2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6806-7743-2μmol
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
2μmol
$85.5 2023-09-07
Life Chemicals
F6806-7743-5μmol
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
5μmol
$94.5 2023-09-07
Life Chemicals
F6806-7743-10μmol
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
10μmol
$103.5 2023-09-07
Life Chemicals
F6806-7743-20μmol
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
20μmol
$118.5 2023-09-07
Life Chemicals
F6806-7743-1mg
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
1mg
$81.0 2023-09-07
Life Chemicals
F6806-7743-2mg
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
2mg
$88.5 2023-09-07
Life Chemicals
F6806-7743-3mg
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
3mg
$94.5 2023-09-07
Life Chemicals
F6806-7743-4mg
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
4mg
$99.0 2023-09-07
Life Chemicals
F6806-7743-5mg
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
5mg
$103.5 2023-09-07
Life Chemicals
F6806-7743-10mg
2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
2877668-54-5
10mg
$118.5 2023-09-07

Additional information on 2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one

Introduction to 2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2877668-54-5)

2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2877668-54-5, belongs to the pyrido[1,2-a]pyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents. The presence of a morpholine-4-carbonyl substituent in its structure introduces additional complexity, making it a subject of interest for medicinal chemists exploring novel pharmacophores.

The chemical structure of 2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one consists of a fused system of a pyrrole ring, a pyrimidine ring, and a morpholine moiety. This arrangement not only contributes to the compound's stability but also provides multiple sites for interactions with biological targets. The morpholine-4-carbonyl group, in particular, is known for its ability to enhance binding affinity and selectivity, which are critical factors in drug design. Such structural features make this compound a promising candidate for further investigation in the development of new pharmaceuticals.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. Among these pathways, those related to cancer and inflammation have been extensively studied. The pyrido[1,2-a]pyrimidine scaffold has been particularly successful in this regard, with several derivatives already entering clinical trials for their anticancer properties. The incorporation of the morpholine-4-carbonyl group into this scaffold suggests that 2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one may exhibit similar or even enhanced biological activities. This hypothesis is supported by computational studies that have predicted favorable interactions between this compound and potential target proteins.

One of the most compelling aspects of 2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one is its potential as a tool for drug discovery. The structural motifs present in this compound—such as the pyrrole and pyrimidine rings—have been shown to be effective in modulating enzyme activity and receptor binding. Furthermore, the morpholine-4-carbonyl substituent can serve as a pharmacophore that enhances solubility and bioavailability, which are essential for successful drug candidates. These properties make it an attractive molecule for further exploration in both academic and industrial research settings.

Recent advancements in chemical biology have enabled more precise targeting of disease-causing pathways using small molecules. The development of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds with desired biological activities. In this context, 2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one represents an excellent candidate for HTS campaigns due to its complex structure and potential binding capabilities. Preliminary experiments have shown promising results when tested against various enzyme targets associated with cancer and inflammation.

The synthesis of 2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one presents an interesting challenge for synthetic chemists. The construction of the fused heterocyclic system requires careful planning to ensure regioselectivity and yield optimization. However, recent methodological advances have made it possible to synthesize such complex molecules more efficiently than ever before. These improvements have not only reduced production costs but also opened up new avenues for structural diversification and lead optimization.

In conclusion, 2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2877668-54-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an ideal candidate for further exploration in drug discovery programs targeting cancer and inflammatory diseases. As research continues to uncover new biological pathways and therapeutic targets, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm